molecular formula C8H16 B084167 trans-3-Octene CAS No. 14919-01-8

trans-3-Octene

Cat. No.: B084167
CAS No.: 14919-01-8
M. Wt: 112.21 g/mol
InChI Key: YCTDZYMMFQCTEO-FNORWQNLSA-N
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Description

(e)-3-Octene belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds (e)-3-Octene is considered to be a practically insoluble (in water) and relatively neutral molecule (e)-3-Octene has been detected in multiple biofluids, such as feces and saliva.
(E)-3-Octene is an acyclic olefin.

Scientific Research Applications

  • Fuel Combustion and Emissions : A study explored the impact of the molecular structure of fuels, including trans-3-Octene, on diesel combustion and emissions. It was found that the position and arrangement of the double bond within an alkene molecule like this compound significantly affect combustion and emissions in diesel engines (Hellier et al., 2013).

  • Oligomerization Processes : Research on the oligomerization of 1-butene to produce linear octenes, including this compound, revealed that carbon-supported cobalt oxide catalysts can be effective. This process is significant in producing linear octenes for various industrial applications (Xu et al., 2016).

  • Polymerization and Catalysis : Studies have examined the chain-walking polymerization of linear internal alkenes, including this compound, using specific catalysts. This has implications for producing polymers with desired properties (Wang et al., 2018).

  • Chemical Kinetics in High-Temperature Environments : The oxidation behavior of various alkenes, including this compound, was investigated under high pressure and temperature. This research is relevant for understanding the chemical kinetics of long esters and alkenes in combustion processes (Fridlyand et al., 2015).

  • Synthesis of Cycloalkenes : The synthesis of trans-cycloalkenes, including trans-cyclo-octene derivatives, has been explored. This has implications in various synthetic applications in organic chemistry (Whitham & Wright, 1971).

Mechanism of Action

Target of Action

trans-3-Octene is a type of alkene, a class of hydrocarbons that contain a carbon-carbon double bond . The primary targets of this compound are likely to be other organic compounds that can react with alkenes in various chemical reactions .

Mode of Action

The mode of action of this compound involves its double bond, which can participate in a variety of chemical reactions . For instance, in the presence of peroxycarboxylic acid, this compound can undergo epoxidation, a reaction that results in the formation of an oxacyclopropane ring . This reaction involves a concerted mechanism with a four-part, circular transition state .

Biochemical Pathways

It has been used to study the effect of double bond position and chain length in a c8 alkene in oligomerization conversion . This suggests that this compound may influence the oligomerization of other alkenes, a process that can lead to the formation of polymers .

Pharmacokinetics

This compound has a boiling point of 121-122 °C and a density of 0.716 g/mL at 25 °C . Its vapor pressure is 33 mmHg at 37.7 °C , suggesting that it can readily evaporate under normal conditions. These properties may affect its absorption, distribution, metabolism, and excretion (ADME) in biological systems.

Result of Action

The formation of oxacyclopropane rings through the reaction of this compound with peroxycarboxylic acid suggests that it could potentially modify the structure of other organic compounds .

Action Environment

The action of this compound is likely to be influenced by environmental factors such as temperature and the presence of other chemicals. For instance, its reaction with peroxycarboxylic acid to form oxacyclopropane rings would require specific conditions . Furthermore, its volatility suggests that it could readily evaporate in an open environment .

Safety and Hazards

Trans-3-Octene is highly flammable and its vapors may form explosive mixtures with air . It is also harmful if swallowed and may be fatal if it enters airways .

Future Directions

Trans-3-Octene has been used to study the effect of double bond position and chain length in a C8 alkene in oligomerization conversion . This research could lead to the development of new industrial processes and applications .

Properties

IUPAC Name

(E)-oct-3-ene
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InChI

InChI=1S/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5+
Source PubChem
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InChI Key

YCTDZYMMFQCTEO-FNORWQNLSA-N
Source PubChem
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Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC=CCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCC/C=C/CC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H16
Source PubChem
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DSSTOX Substance ID

DTXSID90872995
Record name (3E)-3-Octene
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Molecular Weight

112.21 g/mol
Source PubChem
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Physical Description

Clear, colorless oily liquid having a hydrocarbon odor., Clear colorless liquid; [Sigma-Aldrich MSDS]
Record name 3-Octene
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CAS No.

14919-01-8, 592-98-3, 25377-83-7
Record name trans-3-Octene
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Record name Oct-3-ene
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Record name 3-OCTENE, (3E)-
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Retrosynthesis Analysis

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Min. plausibility 0.01
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Feasible Synthetic Routes

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